BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of gamma-thiobutyrolactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydro-2(3H)-thiophenone

Cat. No.: B090133

An In-depth Technical Guide to the Physical Properties of Gamma-Thiobutyrolactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
gamma-thiobutyrolactone (y-thiobutyrolactone). The information is compiled to assist in
research, development, and quality control applications, presenting key data in an accessible
format.

Chemical Identity and Structure

Gamma-thiobutyrolactone, also known as 4-butyrothiolactone or dihydro-2(3H)-thiophenone,
is a sulfur-containing heterocyclic compound. It is the thio-analog of gamma-butyrolactone
(GBL), where the oxygen atom in the ring is replaced by a sulfur atom.

e IUPAC Name: Thiolan-2-one

e Molecular Formula: CaHeOS[1][2]
e CAS Number: 1003-10-7[1][2]

« SMILES: O=C1CCCS1[1][2]

Tabulated Physical Properties

The following table summarizes the key quantitative physical properties of gamma-
thiobutyrolactone for easy reference and comparison.
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Property Value Notes and Conditions
Molecular Weight 102.15 g/mol [1112]
Appearance Colorless to yellow clear liquid Estimated property[3]
Density 1.18 g/mL at 25 °C[1][2]
Specific Gravity 1.175t01.185 at 20 °CJ[3]
Boiling Point 195-197 °C at 760 mmHg[3]
39-40 °C at 1 mmHg[1][2]
Melting Point Not explicitly found; GBL (its AT
oxygen analog) melts at -45 °C
Flash Point 86 °C (186.8 °F) Closed cup[1]

87.22 °C (189.00 °F)

TCC (Tag Closed Cup)[3]

Refractive Index

1.523

at 20 °C, nD line[1][2]

1.518 to 1.528

at 20 °C[3]

Soluble in THF and alcohol.[1]

Water solubility is estimated at

Solubility
[2]I3] 35.25 g/L at 25 °C.[3]
Vapor Pressure 0.38 mmHg at 25 °C (estimated)[3]
Estimated octanol-water
logP (o/w) 1.039

partition coefficient[3]

Experimental Protocols for Property Determination

While specific experimental reports for determining the physical properties of gamma-

thiobutyrolactone are not detailed in the provided search results, standard methodologies are

widely applied for such characterizations.

Workflow for Physicochemical Characterization

The general workflow for characterizing a chemical compound like gamma-thiobutyrolactone

involves purification followed by a series of analytical tests to determine its properties and
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General experimental workflow for chemical characterization.

Density Measurement

The density of a liquid like gamma-thiobutyrolactone is typically determined using a pycnometer

or a digital densitometer.

» Calibration: The instrument or pycnometer is calibrated using a substance of known density,

usually deionized water, at a specific temperature (e.g., 25 °C).
e Measurement:

o Pycnometer: The pycnometer is weighed empty, then filled with the sample liquid, and
weighed again. The volume of the pycnometer is known from calibration. Density is

calculated as mass/volume.

o Densitometer: The sample is injected into the oscillating U-tube of the densitometer. The
instrument measures the oscillation frequency, which is directly related to the density of
the sample.

o Temperature Control: The temperature must be precisely controlled throughout the
measurement, as density is temperature-dependent.

Boiling Point Determination

The boiling point at reduced pressure is often determined for compounds that may decompose
at their atmospheric boiling point.
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o Apparatus: A distillation apparatus equipped with a vacuum pump, a manometer to measure
pressure, a heating mantle, and a thermometer is used.

e Procedure: The sample is placed in the distillation flask. The system is evacuated to the
desired pressure (e.g., 1 mmHg). The sample is heated gradually until it boils.

» Reading: The temperature at which the liquid and vapor phases are in equilibrium (i.e., when
vapor condenses on the thermometer bulb) is recorded as the boiling point at that specific
pressure.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a useful
indicator of purity.

Instrument: An Abbe refractometer is commonly used.
o Procedure: A few drops of the liquid sample are placed on the prism of the refractometer.

o Measurement: Light is passed through the sample, and the user adjusts the instrument to
bring the dividing line between the light and dark fields into focus on a crosshair. The
refractive index is read directly from the instrument's scale.

o Temperature Control: The measurement is temperature-sensitive, so the prisms are typically
thermostatted to a standard temperature, such as 20 °C.

Spectroscopic Analysis for Structural Confirmation

» Nuclear Magnetic Resonance (NMR): *H and 13C NMR spectroscopy are used to determine
the chemical structure. The chemical shifts, splitting patterns, and integration of the peaks
provide detailed information about the connectivity of atoms in the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present. For gamma-thiobutyrolactone, a strong absorption band corresponding to
the thioester carbonyl (C=0) group would be expected.

e Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, which
helps confirm the molecular weight. The fragmentation pattern can also offer additional
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structural information.

Biological Interaction Context

Research has indicated that gamma-thiobutyrolactone and its derivatives can act as
modulators of GABA-A receptor function. They are believed to interact with the picrotoxin
binding site within the receptor complex, which is a key target for understanding convulsant

and anticonvulsant activities.[9]
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Interaction of y-thiobutyrolactone with the GABAA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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